Cas no 1213442-81-9 ((2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol)

• Product Name: (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol
• CAS No: 1213442-81-9
• MF: C₁₅H₁₄F₃NO
• MW: 281.272974491119
• CID: 5794326
• PubChem ID: 66515780
• Update Time: 2025-10-29

(2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-{2-[4-(trifluoromethyl)phenyl]phenyl}ethan-1-ol
• 1213442-81-9
• (s)-2-Amino-2-(4'-(trifluoromethyl)-[1,1'-biphenyl]-2-yl)ethan-1-ol
• CS-0352959
• AKOS015930302
• EN300-1932434
• [1,1'-Biphenyl]-2-ethanol, β-amino-4'-(trifluoromethyl)-, (βS)-
• (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol

• Inchi： 1S/C15H14F3NO/c16-15(17,18)11-7-5-10(6-8-11)12-3-1-2-4-13(12)14(19)9-20/h1-8,14,20H,9,19H2/t14-/m1/s1
• InChI Key： QXYPNQIILYYOGA-CQSZACIVSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=CC=1[C@@H](CO)N)(F)F

Computed Properties

• Exact Mass: 281.10274856g/mol
• Monoisotopic Mass: 281.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 412.8±45.0 °C(Predicted)
• pka: 12.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol

Introduction to (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol (CAS No. 1213442-81-9)

Chemical compounds with unique structural and functional properties continue to be of significant interest in the field of pharmaceutical research and development. One such compound, (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol, identified by its CAS number 1213442-81-9, has garnered attention due to its intricate molecular architecture and potential therapeutic applications. This compound belongs to a class of molecules that exhibit a blend of structural complexity and biological activity, making it a subject of extensive study in medicinal chemistry.

The molecular structure of (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol features a central ethylamine backbone substituted with two phenyl groups, one of which is further modified with a trifluoromethyl group. This specific arrangement of substituents contributes to the compound's unique physicochemical properties, including solubility, stability, and interaction with biological targets. The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in drug design due to its ability to enhance metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol has been explored for its potential in modulating various biological processes. Preliminary studies suggest that this molecule may interact with enzymes and receptors involved in inflammatory responses, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, its structural features suggest potential applications in the treatment of neurological disorders, where precise molecular interactions are crucial.

The stereochemistry of (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol is another critical aspect that contributes to its biological activity. The (S)-configuration at the chiral center ensures optimal binding to biological targets, which is essential for drug efficacy. Medicinal chemists have leveraged this stereochemical property to design analogs with enhanced potency and selectivity. The use of computational modeling and high-throughput screening techniques has facilitated the rapid identification of derivatives with improved pharmacological profiles.

Advances in synthetic chemistry have also played a pivotal role in the exploration of (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol. Modern synthetic methods allow for the efficient preparation of complex molecules with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical configuration. These advancements have not only streamlined the synthesis process but also reduced costs, making it more feasible to conduct large-scale studies and clinical trials.

The pharmacokinetic properties of (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies indicate that this compound exhibits favorable properties, including good oral bioavailability and moderate metabolic clearance. These findings suggest that it may have potential for therapeutic use without significant side effects.

In conclusion, (2S)-2-amino-2-{2-4-(trifluoromethyl)phenylphenyl}ethan-1-ol represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique molecular features, combined with promising preclinical data, make it a valuable compound for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.